molecular formula C21H18Cl2FN3O2 B298035 2-(2,4-dichlorophenoxy)-N'-{[1-(4-fluorophenyl)-2,5-dimethyl-1H-pyrrol-3-yl]methylene}acetohydrazide

2-(2,4-dichlorophenoxy)-N'-{[1-(4-fluorophenyl)-2,5-dimethyl-1H-pyrrol-3-yl]methylene}acetohydrazide

Cat. No. B298035
M. Wt: 434.3 g/mol
InChI Key: DNCUVKKHUHKPEZ-OPEKNORGSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

2-(2,4-dichlorophenoxy)-N'-{[1-(4-fluorophenyl)-2,5-dimethyl-1H-pyrrol-3-yl]methylene}acetohydrazide is a chemical compound that has been synthesized for scientific research purposes. This compound has been studied for its potential use in various applications, including as a potential drug candidate.

Mechanism of Action

The mechanism of action of 2-(2,4-dichlorophenoxy)-N'-{[1-(4-fluorophenyl)-2,5-dimethyl-1H-pyrrol-3-yl]methylene}acetohydrazide involves the inhibition of specific enzymes and proteins in the body. This compound has been found to inhibit the activity of cyclooxygenase-2 (COX-2), an enzyme that is involved in the production of inflammatory mediators. It has also been found to inhibit the activity of certain proteins that are involved in the growth and proliferation of cancer cells.
Biochemical and Physiological Effects:
The biochemical and physiological effects of 2-(2,4-dichlorophenoxy)-N'-{[1-(4-fluorophenyl)-2,5-dimethyl-1H-pyrrol-3-yl]methylene}acetohydrazide have been studied in various in vitro and in vivo models. This compound has been found to decrease the production of inflammatory mediators, such as prostaglandins and cytokines. It has also been found to inhibit the growth and proliferation of cancer cells. In addition, this compound has been found to have antibacterial properties against certain bacterial strains.

Advantages and Limitations for Lab Experiments

2-(2,4-dichlorophenoxy)-N'-{[1-(4-fluorophenyl)-2,5-dimethyl-1H-pyrrol-3-yl]methylene}acetohydrazide has several advantages and limitations for lab experiments. One advantage is that it has been found to have potent anti-inflammatory, anti-cancer, and antibacterial properties. This makes it a potential candidate for the development of new drugs for the treatment of various diseases. However, one limitation is that this compound has not been extensively studied in humans, and its safety and efficacy in humans are not well-established.

Future Directions

There are several future directions for the study of 2-(2,4-dichlorophenoxy)-N'-{[1-(4-fluorophenyl)-2,5-dimethyl-1H-pyrrol-3-yl]methylene}acetohydrazide. One direction is to further study its mechanism of action and its potential use in the treatment of various diseases, including cancer, diabetes, and Alzheimer's disease. Another direction is to study its safety and efficacy in humans, including its pharmacokinetics and pharmacodynamics. Additionally, further studies could be conducted to optimize the synthesis method for this compound and to explore its potential use in combination with other drugs.

Synthesis Methods

The synthesis of 2-(2,4-dichlorophenoxy)-N'-{[1-(4-fluorophenyl)-2,5-dimethyl-1H-pyrrol-3-yl]methylene}acetohydrazide involves the reaction of 2,4-dichlorophenol with N'-{[1-(4-fluorophenyl)-2,5-dimethyl-1H-pyrrol-3-yl]methylene}acetohydrazide. This reaction is carried out in the presence of a catalyst and under specific reaction conditions. The resulting compound is then purified and characterized using various analytical techniques.

Scientific Research Applications

2-(2,4-dichlorophenoxy)-N'-{[1-(4-fluorophenyl)-2,5-dimethyl-1H-pyrrol-3-yl]methylene}acetohydrazide has been studied for its potential use in various scientific research applications. This compound has been found to have anti-inflammatory, anti-cancer, and antibacterial properties. It has also been studied for its potential use in the treatment of various diseases, including cancer, diabetes, and Alzheimer's disease.

properties

Product Name

2-(2,4-dichlorophenoxy)-N'-{[1-(4-fluorophenyl)-2,5-dimethyl-1H-pyrrol-3-yl]methylene}acetohydrazide

Molecular Formula

C21H18Cl2FN3O2

Molecular Weight

434.3 g/mol

IUPAC Name

2-(2,4-dichlorophenoxy)-N-[(E)-[1-(4-fluorophenyl)-2,5-dimethylpyrrol-3-yl]methylideneamino]acetamide

InChI

InChI=1S/C21H18Cl2FN3O2/c1-13-9-15(14(2)27(13)18-6-4-17(24)5-7-18)11-25-26-21(28)12-29-20-8-3-16(22)10-19(20)23/h3-11H,12H2,1-2H3,(H,26,28)/b25-11+

InChI Key

DNCUVKKHUHKPEZ-OPEKNORGSA-N

Isomeric SMILES

CC1=CC(=C(N1C2=CC=C(C=C2)F)C)/C=N/NC(=O)COC3=C(C=C(C=C3)Cl)Cl

SMILES

CC1=CC(=C(N1C2=CC=C(C=C2)F)C)C=NNC(=O)COC3=C(C=C(C=C3)Cl)Cl

Canonical SMILES

CC1=CC(=C(N1C2=CC=C(C=C2)F)C)C=NNC(=O)COC3=C(C=C(C=C3)Cl)Cl

Origin of Product

United States

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